Cas no 1472624-85-3 (7ACC2)

7ACC2 structure
7ACC2 structure
Product Name:7ACC2
CAS No:1472624-85-3
MF:C18H15NO4
MW:309.316004991531
MDL:MFCD28167835
CID:2083501
PubChem ID:72696735
Update Time:2025-04-21

7ACC2 Chemical and Physical Properties

Names and Identifiers

    • 7ACC-2
    • 7ACC2
    • compound 19 [PMID: 24095010]
    • 7-ACC2
    • 7-(Benzyl(methyl)amino)-2-oxo-2H-chromene-3-carboxylic acid
    • 7-[benzyl(methyl)amino]-2-oxochromene-3-carboxylic acid
    • 7ACC 2
    • GTPL8818
    • XTKDQPFUOFAMRL-UHFFFAOYSA-N
    • BCP11646
    • BDBM50442711
    • s6732
    • AK547419
    • Q27076338
    • 2-Oxo-7-(methylbenzylamino)-2H-1-benzopyran-3-carboxylic acid
    • 7-[methyl(phenylmethyl)amino]-2-oxo-2H-1-benzopyran-3-carboxylic acid
    • 2H-1-Benzopyran-3-carboxylic acid, 7-[methyl(phenylmethyl)amino]-2-oxo-
    • 1472624-85-3
    • EX-A522
    • CS-3441
    • J-690189
    • G5L
    • MFCD28167835
    • BS-15805
    • 7ACC2?
    • AKOS026750200
    • SCHEMBL16397517
    • CHEMBL2442509
    • 7-[methyl-(phenylmethyl)amino]-2-oxidanylidene-chromene-3-carboxylic acid
    • XIC62485
    • HY-D0713
    • DA-60552
    • MDL: MFCD28167835
    • Inchi: 1S/C18H15NO4/c1-19(11-12-5-3-2-4-6-12)14-8-7-13-9-15(17(20)21)18(22)23-16(13)10-14/h2-10H,11H2,1H3,(H,20,21)
    • InChI Key: XTKDQPFUOFAMRL-UHFFFAOYSA-N
    • SMILES: O1C(C(C(=O)O)=CC2C=CC(=CC1=2)N(C)CC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 309.10010796g/mol
  • Monoisotopic Mass: 309.10010796g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 495
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.8
  • XLogP3: 3.8

7ACC2 Security Information

7ACC2 Pricemore >>

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